(4aR*,8aR*)-2-{[2-(ethylamino)pyrimidin-5-yl]methyl}-7-(methylsulfonyl)octahydro-2,7-naphthyridin-4a(2H)-ol

• IUPAC Name: (4aR,8aR)-2-[[2-(ethylamino)pyrimidin-5-yl]methyl]-7-methylsulfonyl-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridin-4a-ol
• InChI: InChI=1S/C16H27N5O3S/c1-3-17-15-18-8-13(9-19-15)10-20-6-4-16(22)5-7-21(25(2,23)24)12-14(16)11-20/h8-9,14,22H,3-7,10-12H2,1-2H3,(H,17,18,19)/t14-,16-/m1/s1
• InChI Key: ZKNUMLKWMLTDDY-GDBMZVCRSA-N
• Canonical SMILES: CCNC1=NC=C(C=N1)CN2CCC3(CCN(CC3C2)S(=O)(=O)C)O
• Isomeric SMILES: CCNC1=NC=C(C=N1)CN2CC[C@]3(CCN(C[C@H]3C2)S(=O)(=O)C)O
• Molecular Formula: C16H27N5O3S
• Molecular Weight: 369.5 g/mol

Description

Synthesis Analysis

The synthesis of such complex heterocyclic compounds typically involves multi-step reactions. An example is the synthesis of pyridonecarboxylic acids and their analogs as demonstrated by Egawa et al. (1984) (Egawa et al., 1984). Similarly, Ivachtchenko et al. (2011) detailed the synthesis of pyrimidine derivatives, highlighting the importance of specific substituents and their positions for biological activity (Ivachtchenko et al., 2011).

Molecular Structure Analysis

Molecular structure plays a crucial role in determining the properties and potential applications of a compound. The study of ethyl 2-sulfanylidenedecahydro-1,6-naphthyridine-6-carboxylate by Schwehm et al. (2014) shows how molecular structure can be crucial in the development of new medicinal compounds (Schwehm et al., 2014).

Chemical Reactions and Properties

The reactivity and chemical properties of heterocyclic compounds are highly dependent on their molecular structure. Wamhoff and Lichtenthäler (1978) discussed the synthesis of pyrido[1,2-a]pyrimidines, which could be analogous in reactivity to the subject compound (Wamhoff & Lichtenthäler, 1978).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are often determined by their specific structural characteristics. Studies like that by Krishnamurthy et al. (2011), who explored the physical properties of similar pyrimidin-4-one derivatives, provide insights into this aspect (Krishnamurthy et al., 2011).

Chemical Properties Analysis

Chemical properties, including reactivity with other compounds, pH stability, and chemical transformations, are key in determining the applicability of these molecules in various fields. The work of Insuasty et al. (2013) on pyrimido[4,5-b][1,6]naphthyridin-4(3H)-ones illustrates the diverse chemical behaviors these compounds can exhibit (Insuasty et al., 2013).